molecular formula C13H27NO B13293089 1-{[(2-Ethylbutyl)amino]methyl}cyclohexan-1-ol

1-{[(2-Ethylbutyl)amino]methyl}cyclohexan-1-ol

Cat. No.: B13293089
M. Wt: 213.36 g/mol
InChI Key: QCEBEGBEHBPNHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-{[(2-Ethylbutyl)amino]methyl}cyclohexan-1-ol is a cyclohexanol derivative featuring an aminomethyl group substituted with a branched 2-ethylbutyl chain. The 2-ethylbutyl substituent contributes to its lipophilicity, which may influence solubility, membrane permeability, and receptor interactions.

Properties

Molecular Formula

C13H27NO

Molecular Weight

213.36 g/mol

IUPAC Name

1-[(2-ethylbutylamino)methyl]cyclohexan-1-ol

InChI

InChI=1S/C13H27NO/c1-3-12(4-2)10-14-11-13(15)8-6-5-7-9-13/h12,14-15H,3-11H2,1-2H3

InChI Key

QCEBEGBEHBPNHA-UHFFFAOYSA-N

Canonical SMILES

CCC(CC)CNCC1(CCCCC1)O

Origin of Product

United States

Preparation Methods

The synthesis of 1-{[(2-Ethylbutyl)amino]methyl}cyclohexan-1-ol typically involves the reaction of cyclohexanone with 2-ethylbutylamine in the presence of a reducing agent. The reaction conditions often include a solvent such as ethanol and a catalyst to facilitate the reaction. The industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

1-{[(2-Ethylbutyl)amino]methyl}cyclohexan-1-ol undergoes various chemical reactions, including:

Common reagents and conditions used in these reactions include solvents like ethanol or methanol, catalysts such as palladium on carbon, and reaction temperatures ranging from room temperature to reflux conditions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-{[(2-Ethylbutyl)amino]methyl}cyclohexan-1-ol has several scientific research applications, including:

    Chemistry: It is used as an intermediate in the synthesis of other complex organic compounds.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

    Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

    Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 1-{[(2-Ethylbutyl)amino]methyl}cyclohexan-1-ol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, altering their activity and leading to various biological responses. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that it may modulate signaling pathways related to cell growth and differentiation .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below summarizes key differences between 1-{[(2-Ethylbutyl)amino]methyl}cyclohexan-1-ol and its analogs:

Compound Name Substituent on Amino Group Molecular Weight (g/mol) Estimated logP* Key Characteristics
1-{[(2-Ethylbutyl)amino]methyl}cyclohexan-1-ol 2-Ethylbutyl 227.36 ~3.0 High lipophilicity due to branched alkyl chain; potential intermediate
Tramadol Dimethylamino, 3-methoxyphenyl 263.38 ~2.45 Clinically used analgesic; μ-opioid receptor agonist
1-{[(2-Methylbutyl)amino]methyl}cyclohexan-1-ol 2-Methylbutyl 199.33 ~2.8 Shorter alkyl chain reduces lipophilicity; research chemical
1-[(Piperidin-2-yl)methyl]cyclohexan-1-ol Piperidin-2-yl 197.32 ~1.5 Cyclic amine enhances rigidity; possible CNS activity
4-{[1-(Thiophen-2-yl)ethyl]amino}cyclohexan-1-ol Thiophen-2-yl-ethyl 225.35 ~2.2 Sulfur-containing heterocycle improves electronic properties
(1R,2R)-2-[Benzyl(methyl)amino]cyclohexan-1-ol Benzyl(methyl)amino 219.32 ~1.96 Aromatic group enables π-π interactions; stereochemistry impacts activity

*logP estimated using alkyl chain length/group contributions where experimental data is unavailable.

Key Observations:
  • Lipophilicity : The 2-ethylbutyl group in the target compound likely confers higher logP compared to shorter alkyl chains (e.g., 2-methylbutyl) or cyclic amines (e.g., piperidine). This may enhance blood-brain barrier penetration but reduce aqueous solubility.
  • Stereochemistry: Compounds like (1R,2R)-2-[benzyl(methyl)amino]cyclohexan-1-ol highlight the importance of stereochemistry in biological activity, suggesting enantiomeric purity could be critical for the target compound .

Biological Activity

1-{[(2-Ethylbutyl)amino]methyl}cyclohexan-1-ol, also known by its CAS number 1482208-51-4, is a compound that has garnered attention for its potential biological activities. This article explores its biological activity, synthesizing findings from diverse sources to provide a comprehensive overview of its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular structure of 1-{[(2-Ethylbutyl)amino]methyl}cyclohexan-1-ol features a cyclohexane ring substituted with an amino group and an alcohol functional group. This unique configuration may contribute to its biological activity, particularly in interactions with biological targets.

PropertyValue
Molecular FormulaC13_{13}H27_{27}N
Molecular Weight199.36 g/mol
CAS Number1482208-51-4
SolubilitySoluble in polar solvents

Antimicrobial Properties

Research has indicated that compounds with similar structural motifs exhibit varying degrees of antimicrobial activity. The presence of the amino group in 1-{[(2-Ethylbutyl)amino]methyl}cyclohexan-1-ol suggests potential interactions with bacterial cell membranes.

Case Study: Antimicrobial Efficacy

A study focusing on related cyclohexane derivatives demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values for these compounds ranged from 0.7 to 10.1 μM for Gram-positive bacteria and 3 to 40 μM for Gram-negative bacteria . Although specific data for 1-{[(2-Ethylbutyl)amino]methyl}cyclohexan-1-ol is limited, its structural similarities suggest it may exhibit comparable efficacy.

Antioxidant Activity

The antioxidant potential of similar compounds has been explored extensively. For instance, the IC50_{50} values for various extracts have shown promising results in scavenging free radicals, which is crucial for therapeutic applications .

Table 2: Comparative Antioxidant Activity of Related Compounds

CompoundIC50_{50} (μg/mL)
Ethanol Extract200
Ethyl Acetate Fraction65
n-Butanol Fraction150

Neuroprotective Effects

Emerging evidence suggests that compounds with similar structures may possess neuroprotective properties. For example, cyclohexane derivatives have been shown to modulate neurotransmitter systems, potentially offering therapeutic benefits in neurodegenerative diseases.

The neuroprotective effects are hypothesized to arise from the modulation of oxidative stress pathways and inhibition of apoptotic signaling cascades . While direct studies on 1-{[(2-Ethylbutyl)amino]methyl}cyclohexan-1-ol are lacking, its structural attributes suggest a plausible mechanism.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.